2,6-Dichloro-3-fluoropyridine-4-carbaldehyde

• IUPAC Name: 2,6-dichloro-3-fluoropyridine-4-carbaldehyde
• InChI: InChI=1S/C6H2Cl2FNO/c7-4-1-3(2-11)5(9)6(8)10-4/h1-2H
• InChI Key: SWJROHZMWXYHPT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1Cl)Cl)F)C=O
• Molecular Formula: C6H2Cl2FNO
• Molecular Weight: 193.99 g/mol

Description

2,6-Dichloro-5-fluoro-3-pyridinecarbonitrile, also referred to as 2,6-dichloro-3-cyano-5-fluoropyridine, is a pyridine derivative. It is a fluorinated heterocyclic building block used in chemical synthesis.

Synthesis Analysis

The synthesis of 2,6-Dichloro-5-fluoro-3-pyridinecarbonitrile involves complex reactions. Fluorination of pyridine by complex AlF3 and CuF2 at 450–500 °C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine. Another reaction involves 3-Bromo-2-nitropyridine reacting with Bu4N+F− in DMF at 20 °C to form 2-fluoro-3-bromopyridine.

Molecular Structure Analysis

The molecular formula of 2,6-Dichloro-5-fluoro-3-pyridinecarbonitrile is C6HCl2FN2. The molecular weight is 190.99. The SMILES string representation is Fc1cc(C#N)c(Cl)nc1Cl.

Chemical Reactions Analysis

The most recognized reaction using 2,6-dichloro-5-fluoro-3-pyridinecarbonitrile is the synthesis of Gemifloxacin, an oral broad-spectrum antibiotic. More detailed information about its chemical reactions can be found in the literature.

Physical And Chemical Properties Analysis

2,6-Dichloro-5-fluoro-3-pyridinecarbonitrile is a solid substance. Its melting point is 89-91 °C. The density has been reported to be 1.498±0.06 g/cm3.

Scientific Research Applications

Synthesis of Fluorinated Pyridines

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Synthesis of Gemifloxacin

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Synthesis of 1,8-Naphthyridine Derivatives

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Synthesis of Fluoroquinolone Derivatives

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Synthesis of Self Assembled Monolayer (SAMs) Compounds

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Synthesis of 2,6-Dichloro-3-Fluorobenzonitrile

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Safety and Hazards

2,6-Dichloro-5-fluoro-3-pyridinecarbonitrile is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended when handling this chemical.